Cas no 93982-13-9 (Butanedioic acid,bis(nonylphenyl) ester (9CI))
93982-13-9 structure
Product Name:Butanedioic acid,bis(nonylphenyl) ester (9CI)
CAS No:93982-13-9
MF:C34H50O4
MW:522.758410930634
CID:807148
PubChem ID:3023194
Update Time:2025-04-19
Butanedioic acid,bis(nonylphenyl) ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid,bis(nonylphenyl) ester (9CI)
- bis(2-nonylphenyl) butanedioate
- bis(nonylphenyl) succinate
- EINECS 301-204-5
- Bis-(nonylphenyl)succinate
- NS00062425
- 93982-13-9
- DTXSID10240117
-
- Inchi: 1S/C34H50O4/c1-3-5-7-9-11-13-15-21-29-23-17-19-25-31(29)37-33(35)27-28-34(36)38-32-26-20-18-24-30(32)22-16-14-12-10-8-6-4-2/h17-20,23-26H,3-16,21-22,27-28H2,1-2H3
- InChI Key: YXNPFNPHSYKAFN-UHFFFAOYSA-N
- SMILES: O(C(CCC(=O)OC1C=CC=CC=1CCCCCCCCC)=O)C1C=CC=CC=1CCCCCCCCC
Computed Properties
- Exact Mass: 522.371
- Monoisotopic Mass: 522.371
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 38
- Rotatable Bond Count: 23
- Complexity: 551
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 12.2
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1
- Boiling Point: 624.3°Cat760mmHg
- Flash Point: 304.3°C
- Refractive Index: 1.513
Butanedioic acid,bis(nonylphenyl) ester (9CI) Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
93982-13-9 (Butanedioic acid,bis(nonylphenyl) ester (9CI)) Related Products
- 5631-67-4(2H-1-Benzopyran-2-one,3,4-dihydro-7-hydroxy-)
- 119-84-6(Dihydrocoumarin)
- 17123-74-9(3-(2-Acetoxyphenyl)propanoic acid)
- 55001-09-7(Methyl 3-(2-methoxyphenyl)propanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk